Phenyl [3,5-bis(trifluoromethyl)phenyl]carbamate

• CAS No.: 65141-19-7
• Molecular Formula: C15H9F6NO2
• Molecular Weight: 349.23 g/mol
• IUPAC Name: phenyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate
• InChI: InChI=1S/C15H9F6NO2/c16-14(17,18)9-6-10(15(19,20)21)8-11(7-9)22-13(23)24-12-4-2-1-3-5-12/h1-8H,(H,22,23)
• InChI Key: UHGMRVTYXOYAKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Description

Phenyl [3,5-bis(trifluoromethyl)phenyl]carbamate is a useful research compound. Its molecular formula is C15H9F6NO2 and its molecular weight is 349.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Bis-(trifluoromethyl)aniline (2.0 g, 8.7 mmol) was dissolved in dichloromethane (80 mL) and N,N-diisopropylethylamine (1.6 mL, 9.6 mmol) was added followed by slow addition of phenyl chloroformate (1.1 mL, 8.7 mmol). The resulting mixture was stirred at room temperature for 16 hours. The mixture was successively washed with 1N hydrochloric acid (3×100 mL), water (3×100 mL), a mixture of water and saturated aqueous sodium hydrogen carbonate (1:1, 2×100 mL) and a mixture of water and saturated aqueous sodium chloride (1:1, 3×100 mL), dried (MgSO4) and concentrated in vacuo. The residue was crystallised from heptane containing a little diethyl ether to afford 1.3 g (43%) of (3,5-bis-trifluoromethylphenyl)carbamic acid phenyl ester as a solid.